Cas no 21503-01-5 (2,3,4,5-tetrahydro-1-benzoxepin-4-one)

• Product Name: 2,3,4,5-tetrahydro-1-benzoxepin-4-one
• CAS No: 21503-01-5
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD15527458
• CID: 3909972
• PubChem ID: 12580031
• Update Time: 2025-04-24

2,3,4,5-tetrahydro-1-benzoxepin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-4(5H)-one, 2,3-dihydro-
• 2,3,4,5-TETRAHYDRO-1-BENZOXEPIN-4-ONE
• SCHEMBL987924
• MFXIYXBEEPNZRP-UHFFFAOYSA-N
• 21503-01-5
• 3,5-DIHYDRO-2H-1-BENZOXEPIN-4-ONE
• AKOS022906175
• EN300-393249
• AS-51057
• P11804
• MFCD15527458
• CS-0056882
• 2,3-Dihydrobenzo[b]oxepin-4(5H)-one
• 2,3-dihydro-5H-benzo[b]oxepin-4-one
• 2,3,4,5-tetrahydro-1-benzoxepin-4-one

• MDL： MFCD15527458
• Inchi： 1S/C10H10O2/c11-9-5-6-12-10-4-2-1-3-8(10)7-9/h1-4H,5-7H2
• InChI Key： MFXIYXBEEPNZRP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2CC(=O)CC1

Computed Properties

• Exact Mass: 162.068079557Da
• Monoisotopic Mass: 162.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

2,3,4,5-tetrahydro-1-benzoxepin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 2,3,4,5-tetrahydro-1-benzoxepin-4-one

Chemical Overview of CAS No. 21503-01-5: 1-Benzoxepin-4(5H)-one, 2,3-dihydro

The compound with CAS No. 21503-01-5, commonly referred to as 1-Benzoxepin-4(5H)-one, 2,3-dihydro, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzoxepinones, which are known for their diverse biological activities and potential applications in drug development. The benzoxepinone framework is characterized by a fused bicyclic system comprising a benzene ring and an oxepinone moiety, making it structurally unique and functionally versatile.

Recent studies have highlighted the antioxidant properties of 1-Benzoxepin-4(5H)-one, 2,3-dihydro, which suggest its potential role in combating oxidative stress-related diseases. Researchers have demonstrated that this compound exhibits significant free radical scavenging activity, particularly in vitro models. Furthermore, its ability to modulate cellular redox states has been explored in the context of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its antioxidant effects, 1-Benzoxepin-4(5H)-one, 2,3-dihydro has shown promising anti-inflammatory activity in preclinical studies. Investigations into its mechanism of action reveal that it inhibits key inflammatory pathways, including the NF-kB signaling cascade and the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings underscore its potential as a therapeutic agent for inflammatory conditions like arthritis and cardiovascular diseases.

The synthesis of 1-Benzoxepin-4(5H)-one, 2,3-dihydro involves a multi-step process that typically begins with the preparation of the benzoxepine skeleton. Recent advancements in synthetic methodologies have enabled chemists to optimize the yield and purity of this compound. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high product quality. Such innovations are critical for scaling up production to meet the demands of preclinical and clinical trials.

From a pharmacokinetic perspective, studies on 1-Benzoxepin-4(5H)-one, 2,3-dihydro have revealed favorable absorption profiles in animal models. The compound demonstrates moderate bioavailability when administered orally, which is an essential attribute for drug candidates targeting chronic conditions requiring long-term administration. However, further research is needed to evaluate its stability under physiological conditions and its potential for hepatic metabolism.

Another area of active research is the exploration of benzoxepinones as modulators of cellular signaling pathways. For example, 1-Benzoxepin-4(5H)-one, 2,3-dihydro has been shown to interact with protein kinases involved in cell proliferation and apoptosis. This interaction suggests its potential as an anticancer agent by selectively targeting proliferative pathways while sparing normal cells.

In conclusion, CAS No. 21503-01-5 (1-Benzoxepin-4(5H)-one, 2,3-dihydro) represents a valuable molecule with multifaceted biological activities and therapeutic potential. Its structural uniqueness and functional versatility make it an attractive candidate for further exploration in drug discovery programs targeting oxidative stress-related diseases and inflammation.